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Compound of Interest

Compound Name:
(S)-N-Boc-L-homoserine ethyl

ester

Cat. No.: B120059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-N-Boc-L-homoserine ethyl ester, a
key synthetic intermediate. The document details its chemical properties, a comprehensive

experimental protocol for its synthesis and purification, and analytical methods for its

characterization.

Core Compound Data
(S)-N-Boc-L-homoserine ethyl ester is a derivative of the amino acid L-homoserine, where

the amino group is protected by a tert-butoxycarbonyl (Boc) group and the carboxylic acid is

esterified with an ethyl group. This compound serves as a valuable building block in organic

synthesis.
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Property Value References

Molecular Weight 247.29 g/mol [1]

Molecular Formula C₁₁H₂₁NO₅ [2][3]

CAS Number 147325-09-5 [2][3]

Appearance White to Pale Yellow Solid [1]

Purity ≥95% [2]

Solubility

DMF: 25 mg/ml, DMSO: 25

mg/ml, Ethanol: 20 mg/ml,

PBS (pH 7.2): 3 mg/ml

[2]

Storage
Room temperature with sealed

well
[3]

Synthetic Applications
(S)-N-Boc-L-homoserine ethyl ester is primarily utilized as a synthetic intermediate in the

preparation of more complex molecules. Notably, it is a precursor in the synthesis of

unsaturated caprolactams and monomer units for oxy-peptide nucleic acids.

Experimental Protocols
The following sections outline a plausible multi-step experimental protocol for the synthesis and

purification of (S)-N-Boc-L-homoserine ethyl ester, based on established methods for N-Boc

protection and esterification of amino acids.

3.1. Step 1: N-Boc Protection of L-homoserine

This procedure describes the protection of the amino group of L-homoserine using di-tert-butyl

dicarbonate ((Boc)₂O).

Materials: L-homoserine, Di-tert-butyl dicarbonate ((Boc)₂O), Triethylamine (Et₃N), Acetone,

Water.

Procedure:
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Dissolve L-homoserine in a mixture of acetone and water.

Add triethylamine to the solution while stirring.

Cool the mixture to 0°C and add di-tert-butyl dicarbonate ((Boc)₂O).

Allow the reaction to stir for several hours while gradually warming to room temperature.

Remove the acetone by rotary evaporation.

Extract the aqueous layer with an organic solvent such as ethyl acetate to remove

unreacted (Boc)₂O.

Acidify the aqueous layer to a pH of 2-3 using a dilute acid like HCl.

Extract the product, N-Boc-L-homoserine, into ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure to yield the N-Boc protected amino

acid.

3.2. Step 2: Ethyl Esterification of N-Boc-L-homoserine

This step involves the esterification of the carboxylic acid group of N-Boc-L-homoserine.

Materials: N-Boc-L-homoserine, Ethyl iodide (EtI), Potassium carbonate (K₂CO₃),

Dimethylformamide (DMF).

Procedure:

Dissolve N-Boc-L-homoserine in anhydrous dimethylformamide (DMF).

Add solid potassium carbonate to the solution.

While stirring, add ethyl iodide to the suspension.

Continue stirring the reaction mixture at room temperature until thin-layer chromatography

(TLC) analysis indicates the completion of the reaction.
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Filter the reaction mixture to remove inorganic salts.

Partition the filtrate between ethyl acetate and water.

Wash the organic phase with brine, dry over anhydrous magnesium sulfate (MgSO₄), and

concentrate under reduced pressure to obtain the crude (S)-N-Boc-L-homoserine ethyl
ester.

3.3. Purification

The crude product can be purified using silica gel column chromatography.

Materials: Crude (S)-N-Boc-L-homoserine ethyl ester, Silica gel, Eluent (e.g., a mixture of

ethyl acetate and petroleum ether).

Procedure:

Prepare a silica gel column.

Dissolve the crude product in a minimal amount of the eluent.

Load the sample onto the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified (S)-N-Boc-L-homoserine ethyl ester.

Analytical Characterization
The identity and purity of the synthesized (S)-N-Boc-L-homoserine ethyl ester can be

confirmed by various analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To confirm the

chemical structure.
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Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the characteristic functional

groups.

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of (S)-N-Boc-
L-homoserine ethyl ester.
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Caption: Synthesis and Purification Workflow for (S)-N-Boc-L-homoserine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120059#s-n-boc-l-homoserine-ethyl-ester-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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